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Propyl Acetate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl acetate (n-propyl acetate) is an organic ester with the chemical formula C5H1002.[1]
It is a colorless liquid possessing a characteristic pear-like odor.[2] This compound is widely
utilized as a solvent in various industries, including the manufacturing of coatings, printing inks,
cosmetics, and fragrances.[1][2][3] In the pharmaceutical and drug development sectors,
propyl acetate serves as a valuable solvent for extractions and purifications. This technical
guide provides an in-depth overview of propyl acetate, covering its chemical and physical
properties, a detailed experimental protocol for its synthesis, and a visualization of its molecular
structure and reaction pathway.

Chemical and Physical Properties

The key quantitative data for propyl acetate are summarized in the table below for easy
reference and comparison.
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Property Value Unit
Identifiers
CAS Number 109-60-4
IUPAC Name Propyl acetate

n-Propyl acetate, Propyl
Synonyms ethanz);te, 1-Acetoxyrp)>)r/opane (il
Molecular Properties
Molecular Formula C5H1002 [1112]5]
Molecular Weight 102.13 g/mol

Physical Properties

Appearance Colorless liquid [2][4]

Odor Mild, fruity, pear-like [1][2]

Density 0.888 g/mL at 25 °C
Boiling Point 102 °C

Melting Point -95 °C

Flash Point 14 °C

Solubility in Water 18.9 g/L

Refractive Index 1.384 at 20 °C

Vapor Pressure 25 mmHg at 20 °C

Experimental Protocol: Synthesis of Propyl Acetate

via Fischer-Speier Esterification

Propyl acetate is commonly synthesized through the Fischer-Speier esterification of acetic

acid and 1-propanol, using a strong acid catalyst such as sulfuric acid.[1][2] This reversible

reaction produces propyl acetate and water as a byproduct.[1][2]
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Materials:

1-Propanol

Glacial Acetic Acid

Concentrated Sulfuric Acid (Hz2SOa4)

Saturated Sodium Bicarbonate Solution (NaHCO3)

Anhydrous Magnesium Sulfate (MgSQa) or Sodium Sulfate (Na2SOa)

Distilled Water

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Beakers, graduated cylinders, and other standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask, combine 1-propanol and a molar excess of glacial
acetic acid.

Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to
the mixture while stirring.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating
mantle. The reaction is typically refluxed for 1-2 hours to reach equilibrium.
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e Work-up and Extraction:
o Allow the reaction mixture to cool to room temperature.
o Transfer the mixture to a separatory funnel.

o Wash the organic layer sequentially with distilled water to remove the excess acid and
alcohol.

o Neutralize any remaining acid by washing with a saturated sodium bicarbonate solution
until effervescence ceases.

o Wash again with distilled water to remove any residual sodium bicarbonate.

» Drying: Transfer the organic layer to a clean, dry flask and dry it over anhydrous magnesium
sulfate or sodium sulfate to remove any remaining water.

 Purification:
o Decant or filter the dried organic layer to remove the drying agent.

o Purify the crude propyl acetate by simple distillation. Collect the fraction that boils at the
known boiling point of propyl acetate (approximately 102 °C).

Visualizations
Molecular Structure of Propyl Acetate

Caption: Molecular structure of propyl acetate.

Fischer-Speier Esterification Workflow
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Caption: Workflow for the synthesis of propyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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